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Compound of Interest

Compound Name: Endothal-sodium

Cat. No.: B8061699

This document provides an in-depth analysis of Endothall-sodium, focusing on its core
physicochemical properties and stability under various environmental conditions. The
information is intended for researchers, scientists, and professionals in drug development and
environmental science, offering a consolidated resource of quantitative data and established
experimental methodologies.

Physicochemical Characteristics

Endothall is the common name for 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, a
compound used primarily as a contact herbicide.[1][2] It is available in several salt formulations,
including the dipotassium and dimethylalkylamine salts, to enhance its application and efficacy.
[1] The active ingredient in these formulations is the endothall acid, which is released upon
application in water.[3] The fundamental properties of the endothall molecule are crucial for
understanding its environmental fate and biological interactions.

Table 1: Physicochemical Properties of Endothall
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Property

Value

Source(s)

IUPAC Name

7-oxabicyclo[2.2.1]heptane-
2,3-dicarboxylic acid

[1](2]

Molecular Formula

CsH100s

[4]

Molecular Weight

186.16 g/mol

[4]

Physical Description

Colorless crystals

(monohydrate form)

[4]

Water Solubility

100 g/L at 20°C (Very soluble)

[5]

pKa

3.4

[6]

pKa2

6.7

[6]

Octanol/Water Partition

Coefficient (Kow)

Very low; not specified

[1]

Sail Sorption Coefficient (Koc)

< 2 (Indicates high mobility in
soil)

[5]

Bioconcentration Factor (BCF)

<1 in fish (Not expected to

bioconcentrate)

[5]

The two pKa values indicate that the speciation of endothall in aquatic systems is highly

dependent on the environmental pH.[6] Its high water solubility and very low soil sorption

coefficient (Koc) suggest that it will be highly mobile in soil and will not readily adsorb to

suspended solids or sediments.[1][5] Furthermore, the low bioconcentration factor (BCF)

indicates a negligible potential for accumulation in aquatic organisms.[5]

Stability Profile

The environmental persistence of Endothall is dictated by its stability to chemical and biological

degradation processes.

Table 2: Stability and Degradation of Endothall
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Degradation

Half-Life /| Rate Conditions |/ Notes Source(s)
Pathway
Stable at pH 5 and 9. Chemical hydrolysis is
Hydrolysis tl2 = 2825 days at pH not a significant [1114]
7. degradation pathway.
_ Photodegradation is
) Stable in the presence S
Photolysis ] not a significant [4105][6]
of sunlight. )
degradation pathway.
Primary degradation
pathway. Rate
Aerobic increases with
) ) t% = 4 to 10 days. [1][2]I5]
Biodegradation temperature.
Complete degradation
in 30-60 days.
Anaerobic Slower than aerobic
_ , t¥%2 = 10 days. _ [1]
Biodegradation degradation.

Endothall is highly resistant to abiotic degradation processes like hydrolysis and photolysis
under typical environmental conditions.[1][4][6] The primary mechanism for its breakdown is
microbial degradation.[2][3][7] This process is significantly faster under aerobic conditions, with
a half-life of approximately one week, compared to anaerobic conditions.[1][5] The rate of
microbial breakdown is influenced by factors such as temperature and the presence of a
microbial community, with sediment playing a key role in facilitating this process.[2][3]

Caption: Microbial degradation pathway of Endothall.

Experimental Protocols: Analysis of Endothall

Accurate quantification of Endothall is essential for stability studies and environmental
monitoring. The standard method is EPA Method 548.1, which involves gas chromatography.
Alternative methods using liquid chromatography-mass spectrometry (LC-MS) have also been
developed.
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This method is widely used for determining Endothall concentrations in drinking water.[8][9]
Because Endothall is a dicarboxylic acid and not sufficiently volatile for direct GC analysis, a
derivatization step is mandatory.

Key Steps:

» Sample Collection & Preservation: Samples are collected in glass containers.[9] If residual
chlorine is present, it is quenched with sodium thiosulfate. Samples must be refrigerated at
4°C and protected from light.[10]

o Solid Phase Extraction (SPE): A 100 mL water sample is passed through an anion exchange
cartridge to retain the acidic Endothall analyte.[9][10]

o Elution: The retained Endothall is eluted from the cartridge using acidic methanol.[10]

» Derivatization: The eluted sample is mixed with a co-solvent like methylene chloride and
heated (typically 50-60°C) to convert Endothall into its more volatile dimethyl ester form.[10]

e Liquid-Liquid Extraction (LLE): The resulting dimethyl ester is partitioned into methylene
chloride from a salted aqueous solution.[10]

e Analysis: The final extract is concentrated and analyzed by Gas Chromatography (GC)
coupled with either a Mass Spectrometer (MS) or a Flame lonization Detector (FID).[8][9]

Caption: Experimental workflow for Endothall analysis via EPA Method 548.1.

Liquid chromatography coupled with tandem mass spectrometry offers a more direct method of
analysis that circumvents the need for the derivatization step required for GC.

Key Steps:

o Sample Collection & Preservation: Same as for the GC method.

e Solid Phase Extraction (SPE): Sample extraction is performed, often using a polymeric
reversed-phase sorbent like Oasis HLB.

o Elution & Concentration: The analyte is eluted, and the solvent is evaporated.
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e Reconstitution: The dried extract is reconstituted in a suitable solvent for LC analysis (e.g.,
10% methanol in water).

e Analysis: The sample is injected into an LC-MS/MS system for separation and detection,
typically using electrospray ionization in negative ion mode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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